Methyl 15-hydroxypentadecanoate
Methyl 15-hydroxypentadecanoate
Brand Name:
Vulcanchem
CAS No.:
76529-42-5
VCID:
VC0025149
InChI:
InChI=1S/C16H32O3/c1-19-16(18)14-12-10-8-6-4-2-3-5-7-9-11-13-15-17/h17H,2-15H2,1H3
SMILES:
COC(=O)CCCCCCCCCCCCCCO
Molecular Formula:
C16H32O3
Molecular Weight:
272.42 g/mol
Methyl 15-hydroxypentadecanoate
CAS No.: 76529-42-5
Main Products
VCID: VC0025149
Molecular Formula: C16H32O3
Molecular Weight: 272.42 g/mol
CAS No. | 76529-42-5 |
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Product Name | Methyl 15-hydroxypentadecanoate |
Molecular Formula | C16H32O3 |
Molecular Weight | 272.42 g/mol |
IUPAC Name | methyl 15-hydroxypentadecanoate |
Standard InChI | InChI=1S/C16H32O3/c1-19-16(18)14-12-10-8-6-4-2-3-5-7-9-11-13-15-17/h17H,2-15H2,1H3 |
Standard InChIKey | WQCYAHKAJFZVCO-UHFFFAOYSA-N |
SMILES | COC(=O)CCCCCCCCCCCCCCO |
Canonical SMILES | COC(=O)CCCCCCCCCCCCCCO |
Appearance | Unit:25 mgSolvent:nonePurity:98+%Physical solid |
Synonyms | METHYL 15-HYDROXYPENTADECANOATE;OMEGA-HYDROXY C15:0 FATTY ACID METHYL ESTER;15-Hydroxypentadecanoic acid methyl ester;Methyl 15-Hydroxypentadecanoate, (C15) |
Reference | 1. M. Nakano, E. Kelly, and A. Rettie “Expression and Characterization of CYP4V2 as a Fatty Acid omega-Hydroxylase” Drug Metabolism and Disposition, vol. 37 pp. 2119-2122, 20092. U. Antczak et al. “Enzymatic lactonization of 15-hydroxypentadecanoic and 16-hydroxyhexadecanoic acids to macrocyclic lactones” Enzyme and Microbial Technology, vol. 13 pp. 589-593, 19913. R. Sanders et al. “Omega-Oxidation of Very Long-Chain Fatty Acids in Human Liver Microsomes: Implications for X-Linked Adrenoleukodystrophy” Journal of Biological Chemistry, Vol. 281 pp. 13180-13187, 20064. O. Macheleidt, H. Kaiser, K. Sandhoff “Deficiency of epidermal protein-bound omega-hydroxyceramides in atopic dermatitis” J Invest Dermatol., vol. 119 pp. 166-173, 2002 |
PubChem Compound | 3496889 |
Last Modified | Nov 11 2021 |
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